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Compound of Interest

Compound Name:
Imidazo[1,2-a]pyridine-6-

carbaldehyde

Cat. No.: B040063 Get Quote

In-Depth Technical Guide: Imidazo[1,2-
a]pyridine-6-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of

Imidazo[1,2-a]pyridine-6-carbaldehyde, a heterocyclic organic compound of interest in

medicinal chemistry and drug discovery.

Core Molecular Data
The fundamental molecular characteristics of Imidazo[1,2-a]pyridine-6-carbaldehyde are

summarized below. This data is crucial for stoichiometric calculations, analytical method

development, and interpretation of experimental results.

Property Value

Molecular Formula C₈H₆N₂O[1][2][3][4][5][6]

Molecular Weight 146.15 g/mol [1][3][5][6]

Alternate Molecular Weight 146.149 g/mol [2]
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Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Imidazo[1,2-a]pyridine

derivatives can be found in the cited literature. These methods typically involve the

condensation of a substituted 2-aminopyridine with an α-halocarbonyl compound, followed by

formylation at the 6-position. Characterization is commonly achieved through techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and High-

Performance Liquid Chromatography (HPLC). For specific, validated protocols, consulting

peer-reviewed chemical synthesis literature is recommended.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name and its

core molecular properties.
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Caption: Relationship between chemical name, molecular formula, and molecular weight.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b040063?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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